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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953

Technical Support Center: ONO-4817

This technical support guide provides essential information on the stability and storage of
ONO-4817, a potent matrix metalloproteinase (MMP) inhibitor. The following sections offer
troubleshooting advice and frequently asked questions to assist researchers, scientists, and
drug development professionals in their experimental endeavors.

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for solid ONO-48177?

For long-term storage, it is recommended to store solid ONO-4817 at -20°C.[1][2] Under these
conditions, the compound is stable for at least four years.[1] Some suppliers may ship the
product at room temperature, and certain datasheets suggest storing it at room temperature;
however, for maintaining long-term stability, -20°C is the preferred condition.[2][3]

2. How should | prepare and store stock solutions of ONO-48177

To prepare stock solutions, ONO-4817 can be dissolved in several organic solvents, including
DMSO, ethanol, DMF, and methanol.[1] For instance, in DMSO, it is soluble up to 125 mg/mL
(300.14 mM).[2] Once prepared, it is crucial to aliquot the stock solution into single-use
volumes to prevent degradation from repeated freeze-thaw cycles.[2]

For storage of stock solutions, the following conditions are recommended:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1662953?utm_src=pdf-interest
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.caymanchem.com/product/34058/ono-4817
https://www.medchemexpress.com/ono-4817.html
https://www.caymanchem.com/product/34058/ono-4817
https://www.medchemexpress.com/ono-4817.html
https://www.rndsystems.com/products/ono-4817_2628
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.caymanchem.com/product/34058/ono-4817
https://www.medchemexpress.com/ono-4817.html
https://www.medchemexpress.com/ono-4817.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e -80°C: Stable for up to 6 months.[2]

e -20°C: Stable for up to 1 month.[2]

3. In which solvents is ONO-4817 soluble?
ONO-4817 is soluble in the following solvents:
e Dimethylformamide (DMF)[1]

e Dimethyl sulfoxide (DMSO)[1][2][3]

o Ethanol[1][3]

o Methanol[1]

It is important to use high-quality, anhydrous solvents, as the presence of water can affect the
solubility and stability of the compound. For DMSO, it is noted that its hygroscopic nature can
impact solubility, so using a freshly opened container is recommended.[2]

4. What is the mechanism of action of ONO-48177

ONO-4817 is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs).[3] It shows high
potency against several MMPs, including MMP-2, MMP-8, MMP-9, MMP-12, and MMP-13.[1]
[3] By inhibiting these enzymes, ONO-4817 can prevent the degradation of the extracellular
matrix, a process involved in various physiological and pathological conditions such as cancer
cell invasion and metastasis, inflammation, and arthritis.[1][4][5][6][7][8]

Troubleshooting Guide
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Issue

Possible Cause

Recommendation

Difficulty dissolving ONO-4817

1. Incorrect solvent.2. Low-
quality or hydrated solvent.3.

Insufficient mixing.

1. Ensure you are using a
recommended solvent such as
DMSO, ethanol, DMF, or
methanol.[1]2. Use a fresh,
high-purity, anhydrous solvent.
For DMSO, which is
hygroscopic, use a newly
opened bottle.[2]3. Gentle
warming and vortexing or
sonication can aid in

dissolution.[2]

Loss of compound activity in

experiments

1. Improper storage of stock
solutions.2. Multiple freeze-
thaw cycles of the stock
solution.3. Degradation of the
compound in the experimental

medium.

1. Store stock solutions at
-80°C for long-term (up to 6
months) or -20°C for short-
term (up to 1 month) storage.
[2]2. Aliquot stock solutions
into single-use vials to avoid
repeated freezing and thawing.
[2]3. Prepare fresh dilutions in
your experimental buffer

immediately before use.

Inconsistent experimental

results

1. Variability in the
concentration of the stock
solution due to improper
storage or handling.2.
Degradation of the compound

over time.

1. Always use freshly prepared
dilutions from a properly stored
stock solution.2. If a stock
solution is approaching the
end of its recommended
storage period, consider

preparing a fresh stock.

Data Summary

Storage and Stability
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Form Storage Duration Source
Temperature

Solid -20°C > 4 years Cayman Chemical[1]

Solid -20°C 3 years MedchemExpress|[2]

Stock Solution -80°C 6 months MedchemExpress|[2]

Stock Solution -20°C 1 month MedchemExpress|[2]
Solubility

Solvent Concentration Source

DMSO 125 mg/mL (300.14 mM) MedchemExpress|[2]

DMSO Soluble to 100 mM R&D Systems|[3]

Ethanol Soluble to 50 mM R&D Systems|[3]

DMF Soluble Cayman Chemical[1]

Methanol Soluble Cayman Chemical[1]
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Caption: Experimental workflow for preparing and storing ONO-4817 solutions.

ONO-4817 Mechanism of Action
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Caption: ONO-4817 inhibits MMPs, preventing extracellular matrix degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. caymanchem.com [caymanchem.com]
e 2. medchemexpress.com [medchemexpress.com]
e 3. rndsystems.com [rndsystems.com]

e 4. ONO-4817, an orally active matrix metalloproteinase inhibitor, prevents
lipopolysaccharide-induced proteoglycan release from the joint cartilage in guinea pigs -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 5. Effect of a synthetic matrix metalloproteinase inhibitor (ONO-4817) on neointima formation
in hypercholesterolemic hamsters - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. An orally active matrix metalloproteinase inhibitor, ONO-4817, reduces dextran sulfate
sodium-induced colitis in mice - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. Athird-generation matrix metalloproteinase (MMP) inhibitor (ONO-4817) combined with
docetaxel suppresses progression of lung micrometastasis of MMP-expressing tumor cells in
nude mice - PubMed [pubmed.ncbi.nim.nih.gov]

» 8. Inhibitory effects of matrix metalloproteinase inhibitor ONO-4817 on morphological
alterations in chlorhexidine gluconate-induced peritoneal sclerosis rats - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [ONO-4817 stability in solution and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662953#0n0-4817-stability-in-solution-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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